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Compound of Interest

Compound Name: Triethoxy-p-tolylsilane

Cat. No.: B092550 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Triethoxy-p-tolylsilane is a member of the organosilane family, a class of compounds

characterized by the presence of a carbon-silicon bond. These compounds find diverse

applications in chemical synthesis and materials science. This technical guide provides a

comprehensive overview of the Chemical Abstracts Service (CAS) number and critical safety

information for Triethoxy-p-tolylsilane, intended to inform researchers, scientists, and

professionals in drug development about its proper handling, storage, and potential hazards.

Chemical Identification
Identifier Value

Chemical Name Triethoxy-p-tolylsilane

CAS Number 18412-57-2

Molecular Formula C13H22O3Si

Molecular Weight 254.40 g/mol

Synonyms
p-Tolyltriethoxysilane, Silane, triethoxy(4-

methylphenyl)-
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Physical and Chemical Properties
A clear understanding of the physical and chemical properties of Triethoxy-p-tolylsilane is

fundamental to its safe handling and use in experimental settings.

Property Value

Appearance Colorless liquid

Density 0.986 g/mL at 25 °C

Boiling Point 104-106 °C at 1.8 mm Hg

Flash Point > 230 °F (> 110 °C)

Refractive Index n20/D 1.464

Vapor Pressure 0.0155 mmHg at 25°C

Safety and Hazard Information
Triethoxy-p-tolylsilane is classified as a hazardous substance. Adherence to safety protocols

is crucial to minimize risk.

GHS Hazard Classification[1]
Skin Irritation: Category 2 (Causes skin irritation, H315)[1][2]

Eye Irritation: Category 2 (Causes serious eye irritation, H319)[1][2]

Precautionary Statements[1]
P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.
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P332 + P313: If skin irritation occurs: Get medical advice/attention.

P337 + P313: If eye irritation persists: Get medical advice/attention.

P362 + P364: Take off contaminated clothing and wash it before reuse.

Toxicological Data
Specific quantitative toxicological data, such as LD50 (median lethal dose) and LC50 (median

lethal concentration) values, for Triethoxy-p-tolylsilane are not readily available in the public

domain. However, data for the related compound Triethoxysilane (CAS No. 998-30-1) can

provide some insight into the potential toxicity profile, though it should be interpreted with

caution as they are different chemical entities.

Toxicological Data for Triethoxysilane (CAS: 998-30-1)

Route of Exposure Species Value

Oral (LD50) Rat
>2000 mg/kg (male), 1000-

2000 mg/kg (female)

Dermal (LD50) Rabbit >2000 mg/kg

Inhalation (LC50) Rat 0.5-1.3 mg/L/4h

Experimental Protocols for Safety Assessment
While specific experimental reports on the safety of Triethoxy-p-tolylsilane are not publicly

available, the hazard classifications indicate that studies consistent with the following OECD

(Organisation for Economic Co-operation and Development) guidelines would have been

conducted. These guidelines provide the framework for assessing the skin and eye irritation

potential of chemicals.

OECD Guideline 404: Acute Dermal Irritation/Corrosion
This guideline details the procedure for assessing the potential of a substance to cause

irreversible (corrosion) or reversible (irritation) inflammatory changes to the skin.
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Methodology Overview:

Animal Model: The albino rabbit is the recommended species.

Application: A small amount of the test substance (typically 0.5 mL for liquids) is applied to a

shaved patch of skin.

Exposure: The substance is held in contact with the skin for a defined period, usually 4

hours, under a semi-occlusive dressing.

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at

specified intervals (e.g., 1, 24, 48, and 72 hours) after removal of the dressing.

Scoring: The severity of the skin reactions is graded according to a numerical scoring

system.

Classification: The substance is classified as an irritant or corrosive based on the severity

and reversibility of the observed skin reactions.

OECD Guideline 405: Acute Eye Irritation/Corrosion
This guideline outlines the procedure for determining the potential of a substance to produce

irritation or corrosion in the eye.

Methodology Overview:

Animal Model: The albino rabbit is the preferred species.

Application: A small volume of the test substance (typically 0.1 mL for liquids) is instilled into

the conjunctival sac of one eye of the animal. The other eye serves as a control.

Observation: The eyes are examined for lesions of the cornea, iris, and conjunctiva at

specific intervals (e.g., 1, 24, 48, and 72 hours) after instillation.

Scoring: The severity of the ocular lesions is graded using a standardized scoring system.

Classification: The substance is classified based on the severity and persistence of the

observed eye lesions.
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Safe Handling and Storage Workflow
Proper handling and storage procedures are paramount to ensure the safety of laboratory

personnel. The following diagram illustrates a logical workflow for the safe use of Triethoxy-p-
tolylsilane.
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Preparation

Handling

Storage & Disposal Emergency Response

Review Safety Data Sheet (SDS)

Assess Risks and Plan Experiment

Prepare Engineering Controls (Fume Hood)

Select and Don Personal Protective Equipment (PPE)

Dispense Chemical in a Ventilated Area

Perform Experimental Procedure

Avoid Inhalation, Ingestion, and Skin/Eye Contact Store in a Tightly Closed Container Dispose of Waste According to Regulations In Case of Skin Contact: Wash with Plenty of Water In Case of Eye Contact: Rinse Cautiously with Water In Case of Inhalation: Move to Fresh Air In Case of Spill: Contain and Clean Up with Absorbent Material

Keep in a Cool, Dry, Well-Ventilated Area

Click to download full resolution via product page

Caption: Workflow for the safe handling of Triethoxy-p-tolylsilane.
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Personal Protective Equipment (PPE)
Based on the known hazards, the following personal protective equipment should be worn

when handling Triethoxy-p-tolylsilane:

Eye/Face Protection: Chemical safety goggles or a face shield.

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and closed-toe

shoes.

Respiratory Protection: In case of insufficient ventilation, a NIOSH-approved respirator with

an organic vapor cartridge is recommended.

First Aid Measures
In the event of exposure, the following first aid measures should be taken immediately:

After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

After skin contact: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.

After inhalation: Remove the person to fresh air and keep comfortable for breathing. Call a

poison center or doctor if you feel unwell.

After ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you

feel unwell.

Spillage and Disposal
In the event of a spill, absorb the material with an inert absorbent (e.g., sand, vermiculite) and

place it in a suitable container for disposal. Dispose of waste in accordance with local, state,

and federal regulations.

Conclusion
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Triethoxy-p-tolylsilane is a valuable chemical for research and development with defined

physical and chemical properties. Its primary hazards are skin and eye irritation. While specific

quantitative toxicological data for this compound are not readily available, a thorough

understanding of its known hazards, adherence to safe handling protocols, and the use of

appropriate personal protective equipment are essential for its safe use in a laboratory setting.

Researchers should always consult the most up-to-date Safety Data Sheet (SDS) before

working with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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